2-[3-(3-Chloropropoxy)phenyl]acetic acid

• Molecular Formula: C11H13ClO3
• Molecular Weight: 228.67 g/mol
• IUPAC Name: 2-[3-(3-chloropropoxy)phenyl]acetic acid
• InChI: InChI=1S/C11H13ClO3/c12-5-2-6-15-10-4-1-3-9(7-10)8-11(13)14/h1,3-4,7H,2,5-6,8H2,(H,13,14)
• InChI Key: VGGGBJOBOYIJBO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OCCCCl)CC(=O)O

Description

2-[3-(3-Chloropropoxy)phenyl]acetic acid is a useful research compound. Its molecular formula is C11H13ClO3 and its molecular weight is 228.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Methyl 3-(3-chloro-propoxy)-phenylacetate (12.7 g, 52.3 mmol) was dissolved in dioxane (25 mL) and 1N NaOH (53 mL) was added. The mixture was stirred at room temperature for 45 minutes then acidified by addition of 1N hydrochloric acid (60 mL). A white precipitate formed which was filtered, washed with 1N HCl, water and dried. 3-(3-Chloro-propoxy)-phenylacetic acid (11.7 g, 98%). 1H NMR (CDCl3) δ 7.25 (1H, dd), 6.93-6.85 (3H, m), 4.11 (2H, t), 3.79 (2H, t), 3.70 (2H, s), 2.25 (2H, m).

Synthesis routes and methods II

Procedure details

A mixture of methyl 2-[3-(3-chloropropoxy)phenyl]acetate (4.95 g, 0.02 moles) and a solution of 1N sodium hydroxide (0.02 moles) was stirred at room temperature for 24 hours. After acidification the acid separated as white powder (4.53 g, 97% yield)